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Compound of Interest

N-Benzy N,N-Didesmethyl
Compound Name:
Trimebutine-d5

Cat. No.: B569915

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of N-Benzyl N,N-Didesmethyl
Trimebutine-d5, a deuterated analog of a metabolite of Trimebutine. Trimebutine is a
spasmolytic agent used in the treatment of irritable bowel syndrome (IBS) and other
gastrointestinal motility disorders.[1][2] Isotope-labeled compounds, such as N-Benzyl N,N-
Didesmethyl Trimebutine-d5, are crucial tools in pharmaceutical research, particularly in
pharmacokinetic studies, as internal standards for analytical quantification, and in the synthesis
of metabolites.[3] This document details the available technical data, relevant experimental
protocols, and metabolic pathways associated with Trimebutine and its derivatives.

Core Data Presentation

The following table summarizes the key quantitative and physical data for N-Benzyl N,N-
Didesmethyl Trimebutine-d5.
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Parameter Value Reference
CAS Number 1246820-31-4 [4]
Molecular Formula C27H26DsNOs [5]
Molecular Weight 454.57 g/mol [41[5]

3,4,5-Trimethoxybenzoic Acid
2-Phenyl-2-

Synonyms . [4]
[(phenylmethyl)amino]butyl

Ester-d5

) Not specified, commercially
Physical Form )
available

Isotope-labeled analog of N-
Benzyl N,N-Didesmethyl
Trimebutine, an intermediate in
Applications the preparation of Trimebutine
metabolites.[4] Used as an

analytical standard for HPLC.
[3]

Metabolic Pathway of Trimebutine

Trimebutine undergoes extensive first-pass metabolism in the liver. The primary metabolic
pathway involves sequential N-demethylation and hydrolysis of the ester bond. The main active
metabolite is N-monodesmethyltrimebutine (nortrimebutine), which is further demethylated to
N-didesmethyltrimebutine.[1][2][6] These metabolites, along with products of ester hydrolysis,
are then conjugated and primarily excreted renally.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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